BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide to the Safe Handling of 2-
Chloro-3-methylthiophene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-3-methylithiophene

Cat. No.: B080250

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Chloro-3-methylthiophene (CAS No:
14345-97-2) is not readily available in public domains. This guide has been compiled using
safety data from structurally analogous compounds, including 2-chlorothiophene, 2-chloro-5-
methylthiophene, and other chlorinated thiophene derivatives. It is imperative to handle this
chemical with extreme caution and to consult with a qualified safety professional before use.
This document should be used as a supplementary resource to a comprehensive, substance-
specific risk assessment.

Hazard Identification and Classification

Based on data from similar chlorinated and methylated thiophenes, 2-Chloro-3-
methylthiophene is anticipated to be a hazardous substance.[1] It is likely classified as a
flammable liquid that can cause significant skin, eye, and respiratory irritation.[2][3] The
Globally Harmonized System (GHS) classification, extrapolated from analogous compounds, is
summarized below.

Table 1: GHS Hazard Classification Summary
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Hazard . .
Hazard Class Category Signal Word Pictogram
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o Category 3 Flammable liquid  Warning &
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and vapor.[2]
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Skin )
] o burns and eye Danger / corrosive,
Corrosion/Irritatio  Category 1B/ 2 ) )
damage.[4]/ Warning exclamation

n
H315: Causes

skin irritation.[2]

H318: Causes

serious eye
Serious Eye damage.[4]/ Danger / corrosive,
o Category 1/ 2A ) )
Damage/Irritation H319: Causes Warning exclamation
serious eye
irritation.[3]
Specific Target
. H335: May
Organ Toxicity ] ) )
(Sing| Category 3 cause respiratory  Warning exclamation
ingle
g irritation.[2][3]
Exposure)

Physical and Chemical Properties

Quantitative data for 2-Chloro-3-methylthiophene is limited. The properties of 2-
chlorothiophene are provided below for estimation purposes.

Table 2: Physical and Chemical Properties of 2-Chlorothiophene (Analogue)
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Property Value

Molecular Formula CsHsCIS[5]

Appearance Light brown liquid[6]

Odor Stench[6]

Boiling Point 127 - 129 °C @ 760 mmHg]6]
Melting Point -71.9 °C[6]

Flash Point 22 °C (71.6 °F)[6]

Specific Gravity 1.280 g/cm3[6]

Vapor Pressure 10.66 hPa @ 20 °CJ6]
Solubility Insoluble in water[7]

Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize risk.

Safe Handling

» Ventilation: All work must be conducted in a certified chemical fume hood to prevent
inhalation of vapors.[1]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
[8] Use only non-sparking tools and explosion-proof electrical equipment.[6][8]

 Static Discharge: To prevent ignition from static electricity, all metal parts of equipment must
be grounded.[8]

» Personal Contact: Avoid all contact with skin, eyes, and clothing.[1] Do not breathe vapors or
mists.[9] Wash hands thoroughly after handling.[10]

Storage Conditions
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o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][8]

Some analogous compounds recommend storage in a freezer under an inert gas.[4]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[3][8]

e Security: Containers should be stored in a locked area.[4][10]

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling this substance.

Table 3: Recommended Personal Protective Equipment

Body Part PPE Specification Rationale and Remarks
Halogenated hydrocarbons
) ] can degrade standard nitrile
Chemical-resistant gloves )
i gloves. Always inspect gloves
Hands (Butyl rubber or Viton®
before use and replace
recommended).[1] ) ) ) S
immediately if contamination is
suspected.[1]
Must comply with OSHA 29
Chemical safety goggles CFR 1910.133 or European
Eyes/Face i
and/or a full-face shield. Standard EN166 to protect
against splashes.[6]
Provides a barrier against
Bod Flame-retardant lab coat and a  splashes and potential ignition.
oay

chemical-resistant apron.[1]

Clothing should be promptly

removed if contaminated.[11]

Respiratory

A NIOSH/MSHA approved
respirator may be required if
ventilation is inadequate or if

exposure limits are exceeded.

[6]19]

Use should be based on a
formal risk assessment and
comply with OSHA 29 CFR
1910.134.

Footwear

Closed-toe, chemical-resistant

shoes.[1]

Ensures protection from spills.

[1]
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First-Aid and Emergency Procedures

Immediate and appropriate action is crucial in the event of exposure. Always show the Safety
Data Sheet of the analogous compound to medical personnel.[2][3]

Table 4: First-Aid Measures by Exposure Route

Exposure Route First-Aid Protocol

1. Remove the individual to fresh air
immediately.[11] 2. If breathing has stopped,

Inhalation perform artificial respiration.[11] 3. If breathing is
difficult, administer oxygen.[9] 4. Seek

immediate medical attention.[4]

1. Immediately take off all contaminated

clothing.[4] 2. Flush the skin with large amounts
Skin Contact of soap and water for at least 15 minutes.[9][11]

3. Seek immediate medical attention, especially

if burns or irritation develop.[6]

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6][11] 2. Remove
Eye Contact )

contact lenses if present and easy to do.[4] 3.

Seek immediate medical attention from an

ophthalmologist.[2][4]

1. Do NOT induce vomiting.[4] 2. Rinse mouth
thoroughly with water.[12] 3. If the person is

Ingestion conscious, have them drink one or two glasses
of water.[2] 4. Seek immediate medical
attention.[11]

Spill and Fire-Fighting Measures

o Spill Response: Evacuate the area.[2] Wear full PPE.[13] Absorb the spill with an inert, non-
combustible material (e.g., sand, Chemizorb®) and place it in a suitable, sealed container for
disposal.[2] Prevent the product from entering drains.[2]
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» Fire-Fighting: Use carbon dioxide (CO3), dry chemical powder, or alcohol-resistant foam.[3]
[6] Water spray can be used to cool containers.[2] Firefighters must wear self-contained
breathing apparatus (SCBA) and full protective gear.[6]

Workflow for Safe Chemical Handling

The following diagram illustrates the logical workflow for handling 2-Chloro-3-
methylthiophene, from initial assessment to emergency response.
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Caption: Logical workflow for handling hazardous chemicals.
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Disposal Considerations

Chemical waste must be handled as hazardous. Dispose of contents and containers in
accordance with all federal, state, and local regulations.[10] This should be done through a
licensed hazardous material disposal company.[3] Do not dispose of the material in sanitary
sewers or landfills.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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